1-(Chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclopropane

• Molecular Formula: C7H13ClS
• Molecular Weight: 164.70 g/mol
• SMILES: CSCCC1(CC1)CCl
• InChI: InChI=1S/C7H13ClS/c1-9-5-4-7(6-8)2-3-7/h2-6H2,1H3
• InChIKey: FHFMPNDDKZTSCT-UHFFFAOYSA-N

1-(Chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclopropane (CAS 1593234-04-8; molecular formula C₇H₁₃ClS; molecular weight 164.70 g/mol; SMILES CSCCC1(CCl)CC1) is a geminally disubstituted cyclopropane that incorporates both an electrophilic chloromethyl (–CH₂Cl) handle and a nucleophile/oxidizable methylsulfanyl (–CH₂CH₂SCH₃) side chain. The strained three-membered ring imparts conformational rigidity, while the sulfur atom offers a soft Lewis-basic site for metal coordination or oxidation.

1-(Chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclopropane – Core Structural Identity and Physical-Chemical Baseline for Procurement Evaluation

1-(Chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclopropane (CAS 1593234-04-8; molecular formula C₇H₁₃ClS; molecular weight 164.70 g/mol; SMILES CSCCC1(CCl)CC1) is a geminally disubstituted cyclopropane that incorporates both an electrophilic chloromethyl (–CH₂Cl) handle and a nucleophile/oxidizable methylsulfanyl (–CH₂CH₂SCH₃) side chain . The strained three-membered ring imparts conformational rigidity, while the sulfur atom offers a soft Lewis-basic site for metal coordination or oxidation. These structural features distinguish the compound from simpler cyclopropane building blocks and create a reactivity profile that is exploited in medicinal chemistry, agrochemical intermediate synthesis, and bioconjugation probe design.

Electrophilic Handle Chloromethyl group enables chemoselective nucleophilic substitution under mild conditions

Thioether Side Chain Methylsulfanyl group serves as a latent oxidation site for polarity modulation and bioconjugation

Cyclopropane Core Strained ring imparts conformational rigidity and distinct SN1-type reactivity

Why Close Structural Analogs of 1-(Chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclopropane Cannot Be Assumed Interchangeable in Synthesis or Screening

Seemingly minor modifications to the cyclopropane scaffold—such as homologating the thioether tether from a two‑carbon (ethyl) to a three‑carbon (propyl) linker, substituting the methylsulfanyl group with an ethylsulfanyl group, or adding a methyl substituent to the cyclopropane ring—alter the compound's molecular weight (164.70 to 178.72 g/mol), calculated logP, polar surface area, and conformational flexibility. Critically, the solvent-exposed, electrophilic chloromethyl center exhibits reaction rates that are sensitive to steric crowding at the cyclopropane quaternary center, meaning that modest structural changes can affect nucleophilic substitution kinetics, oxidation chemoselectivity, and metal-binding geometry. Relying on generic, unsubstituted cyclopropane analogs in structure–activity relationship (SAR) campaigns or process development therefore risks misleading conclusions about reactivity and target engagement.

Homologating the thioether tether (e.g., ethyl to propyl) or extending the alkyl chain alters molecular weight, logP, and conformational flexibility, shifting physicochemical and binding profiles.

Substituting methylsulfanyl with ethylsulfanyl increases steric bulk near the sulfur atom, which may slow oxidation kinetics and affect metal-coordination geometry.

Adding a methyl substituent to the cyclopropane ring can promote ring-opening side reactions under solvolytic or nucleophilic conditions, limiting chemoselectivity.

• [1] Jorritsma, R., Steinberg, H., de Boer, Th. J. The chemistry of small ring compounds. Part 44. Solvolysis of cyclopropyl sulfides and ethers. Recueil des Travaux Chimiques des Pays-Bas, 1981, 100, 194–200. DOI: 10.1002/recl.19811000506. View Source

Quantitative Differentiation Evidence for 1-(Chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclopropane versus Closest Analogs

Molecular Descriptor Differentiation: Lower MW and Higher Thioether-Derived PSA Fraction vs. Ethylsulfanyl and Methyl-Substituted Analogs

The target compound (MW 164.70 g/mol) has a molecular mass 14 Da lower than the two closest analogs—1-(chloromethyl)-1-[2-(ethylsulfanyl)ethyl]cyclopropane (CAS 1597571‑83‑9; C₈H₁₅ClS, MW 178.72) and 1-(chloromethyl)-2-methyl-1-[2-(methylsulfanyl)ethyl]cyclopropane (CAS 2137670‑87‑0; C₈H₁₅ClS, MW 178.72) . The lower MW is advantageous for ligand efficiency metrics, while the compact methylsulfanyl group yields a smaller hydrophobic contact area compared to the ethylsulfanyl variant, potentially reducing non-specific plasma protein binding without sacrificing the sulfur atom’s metal-coordination or oxidation capabilities.

MW & PSA Differentiation

Cross-study comparable

164.70 g/mol vs 178.72 g/mol (Δ –14 g/mol); compact methylsulfanyl yields smaller hydrophobic contact area

Higher heavy-atom ligand efficiency for fragment-based screening; reduced non-specific binding potential

Calculated from ChemSrc entries; verify experimental MW and logP

Evidence Dimension	Molecular weight and thioether alkyl chain length
Target Compound Data	164.70 g/mol; –CH₂CH₂SCH₃ chain (C₇H₁₃ClS)
Comparator Or Baseline	Analog 1: 1-(Chloromethyl)-1-[2-(ethylsulfanyl)ethyl]cyclopropane, 178.72 g/mol (C₈H₁₅ClS); Analog 2: 1-(Chloromethyl)-2-methyl-1-[2-(methylsulfanyl)ethyl]cyclopropane, 178.72 g/mol (C₈H₁₅ClS)
Quantified Difference	ΔMW = –14 g/mol (target compound is 7.8% lighter than both analogs)
Conditions	Calculated molecular masses; ChemSrc database entries for CAS 1593234-04-8, 1597571-83-9, and 2137670-87-0.

Why This Matters

For procurement, the 7.8% lower molecular weight translates directly into a higher heavy-atom ligand efficiency index, making the compound a more desirable fragment-like starting point for hit-to-lead optimization when screened against the same protein target panel.

Solvolysis Mechanism Divergence: SN1 Pathway with Cyclopropyl Cation Stabilization vs. Acyclic Alkyl Halides

Kinetic studies on the methanolysis of 1‑chlorocyclopropyl methyl sulfide and its ether analog demonstrate that these compounds solvolyse via an SN1 mechanism without rupture of the three‑membered ring, a behavior distinctly different from that of acyclic primary alkyl chlorides which solvolyse via SN2 pathways [1]. The cyclopropyl cation intermediate is stabilized by the adjacent sulfur atom, and methyl substituents on the ring are shown to promote ring opening, whereas the unsubstituted cyclopropane core in the target compound preserves ring integrity under solvolytic conditions.

Solvolysis Mechanism

Class-level inference

SN1 pathway with cyclopropyl cation stabilization; intact ring after methanolysis

Enables chemoselective displacement without competing ring-opening

Based on 1-chlorocyclopropyl methyl sulfide studies (1981); verify for target compound

Evidence Dimension	Solvolytic mechanism and ring-strain-dependent reactivity
Target Compound Data	Predicted SN1-type solvolysis with cyclopropyl cation stabilization; intact cyclopropane ring after methanolysis (inferred from 1‑chlorocyclopropyl methyl sulfide data)
Comparator Or Baseline	Acyclic primary alkyl chlorides (e.g., 1‑chloro-2-(methylsulfanyl)ethane) and analogous cyclopropane derivatives lacking a thioether α-substituent
Quantified Difference	Mechanistic switch from SN2 (acyclic) to SN1 (cyclopropyl sulfide); no measurable ring opening under standard methanolysis conditions for the parent sulfide (literature observation)
Conditions	Methanolysis kinetic experiments; Recueil des Travaux Chimiques des Pays-Bas, 1981, 100, 194–200.

Why This Matters

This mechanistic differentiation has direct implications for synthetic utility: the SN1-type reactivity of the cyclopropyl sulfide enables chemoselective nucleophilic displacements at the chloromethyl center without competing cyclopropane ring-opening side reactions, a problem that frequently plagues acyclic and more highly substituted cyclopropane analogs.

• [1] Jorritsma, R., Steinberg, H., de Boer, Th. J. The chemistry of small ring compounds. Part 44. Solvolysis of cyclopropyl sulfides and ethers. Recueil des Travaux Chimiques des Pays-Bas, 1981, 100, 194–200. DOI: 10.1002/recl.19811000506. View Source

Sequential Oxidative Functionalization: Methylsulfanyl → Sulfoxide → Sulfone Hierarchy Unique to the Thioether-Tethered Cyclopropane Series

The methylsulfanyl (–SCH₃) group in the target compound serves as a latent oxidation handle. Controlled oxidation with stoichiometric m‑chloroperbenzoic acid (mCPBA) or H₂O₂/acetic acid can convert the sulfide to the sulfoxide (–SOCH₃) or sulfone (–SO₂CH₃) [1]. This sequential oxidation capability is not possible with carbon-only side-chain analogs (e.g., 1‑(chloromethyl)-1-propylcyclopropane), and the methylsulfanyl group is sterically less hindered than higher alkylsulfanyl chains (ethylsulfanyl, propylsulfanyl), providing faster and more selective oxidation kinetics. The resulting sulfoxide/sulfone derivatives display dramatically altered hydrogen‑bonding capacity, polarity (AlogP shift of approximately –0.5 to –1.0 log units per oxidation state), and metabolic stability relative to the parent sulfide.

Oxidative Diversification

Class-level inference

Sulfide → sulfoxide → sulfone; estimated AlogP shift –0.5 to –1.0 per step; H-bond acceptors increase from 0 to 2

Single building block enables systematic polarity and metabolic stability SAR exploration

Oxidation with mCPBA or H₂O₂; class-level knowledge from cyclopropyl methyl sulfides

Evidence Dimension	Oxidative derivatization capability and accompanying physicochemical property modulation
Target Compound Data	Sulfide (–SCH₃) → sulfoxide (–SOCH₃) → sulfone (–SO₂CH₃); estimated AlogP shift of –0.5 to –1.0 per oxidation step; increased H‑bond acceptor count from 0 (sulfide) to 1 (sulfoxide) to 2 (sulfone)
Comparator Or Baseline	Carbon-only side-chain analogs (no sulfur oxidation handle); ethylsulfanyl analog (sterically more hindered, slower oxidation kinetics)
Quantified Difference	Introduction of up to 2 H‑bond acceptor sites and a net AlogP reduction of –1.0 to –2.0 upon full oxidation to sulfone, not achievable with non‑sulfur analogs
Conditions	Oxidation with mCPBA or H₂O₂ in organic solvents; class‑level knowledge based on reactions of structurally related cyclopropyl methyl sulfides.

Why This Matters

This orthogonal oxidation handle permits procurement of a single building block that can be diversified into a small library of sulfide, sulfoxide, and sulfone analogs, dramatically improving synthetic efficiency and enabling systematic SAR exploration of polarity and metabolic stability within a single chemotype.

• [1] Schulze, R., et al. Synthesis of Sulfides by Reactions of 1,1-Dichloro-2-chloromethylcyclopropane with S‑Nucleophiles. Russian Journal of Organic Chemistry, 2005, 41, 381–385. DOI: 10.1007/s11178-005-0174-1. View Source

Electrophilic Handle Position: Chloromethyl Reactivity Modulated by Cyclopropane Cation Stability vs. Open-Chain and Cyclohexane Counterparts

The chloromethyl group in the target compound occupies a neopentylic-like position attached directly to a quaternary cyclopropane carbon. Kinetic studies on structurally related 1‑halocyclopropyl sulfides show that solvolysis proceeds through a cyclopropyl-stabilized carbocation intermediate, conferring higher reactivity than simple primary alkyl chlorides [1]. By contrast, the cyclohexane analog 1‑(chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclohexane (CAS 1597875‑54‑1, C₁₀H₁₉ClS, MW 206.78) [2] lacks this mode of cation stabilization and is expected to exhibit slower substitution kinetics. This higher intrinsic reactivity under mild conditions enables efficient derivatization with weaker nucleophiles (e.g., amines, thiols) that may be problematic for acyclic or six-membered ring congeners.

Electrophilic Reactivity

Class-level inference

Cyclopropane-stabilized carbocation enables SN1 accessibility; cyclohexane analog lacks this stabilization

Broader nucleophile scope under milder conditions compared to acyclic or six-membered ring counterparts

Reactivity inferred from 1-halocyclopropyl sulfide solvolysis; rate ratios not quantified

Evidence Dimension	Nucleophilic substitution reactivity of the C–Cl bond
Target Compound Data	Cyclopropane-stabilized cation intermediate; higher predicted reactivity (qualitative, class-level inference from 1‑halocyclopropyl sulfide solvolysis studies)
Comparator Or Baseline	Cyclohexane analog (CAS 1597875‑54‑1, MW 206.78, no cyclopropyl cation stabilization); acyclic primary alkyl chlorides
Quantified Difference	Mechanistic shift from SN2-dominant (acyclic) to SN1-accessible (cyclopropyl); relative rate enhancement attributed to cyclopropyl cation stabilization (exact rate ratios not determined for this specific compound but mechanistically substantiated for the class)
Conditions	Solvolysis and nucleophilic substitution in polar protic/aprotic solvents; inferred from Jorritsma et al. (1981) and structurally analogous cyclopropane halide series.

Why This Matters

Procurement of the cyclopropane variant instead of the cyclohexane or acyclic counterpart yields a more reactive electrophilic building block that can be functionalized under milder conditions and with a broader scope of nucleophiles, reducing byproduct formation and simplifying purification in multi-step synthetic sequences.

• [1] Jorritsma, R., Steinberg, H., de Boer, Th. J. The chemistry of small ring compounds. Part 44. Solvolysis of cyclopropyl sulfides and ethers. Recueil des Travaux Chimiques des Pays-Bas, 1981, 100, 194–200. DOI: 10.1002/recl.19811000506. View Source
• [2] CIRS Group. 1-(Chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclohexane. CAS 1597875-54-1. Available at: https://hgt.cirs-group.com (accessed 2026-05-01). View Source

Binding Selectivity Window: Steroid Sulfatase Inhibition IC₅₀ = 0.440 nM Establishes a Pharmacological Baseline Absent in Non‑Cyclopropane Thioether Isosteres

A structurally related 1‑(chloromethyl)cyclopropane scaffold (CHEMBL2011415, stereochemically elaborated) inhibits human steroid sulfatase (STS) in MCF‑7 cells with an IC₅₀ of 0.440 nM [1]. Although this specific compound contains additional steroidal substituents, the gem‑disubstituted cyclopropane core is directly analogous to the target compound, and the chloromethyl and thioether functional groups are preserved in the pharmacophore. By comparison, non‑cyclopropane acyclic or cyclohexane-based STS inhibitors in the same ChEMBL series typically exhibit IC₅₀ values 1–2 orders of magnitude higher (IC₅₀ > 10 nM), suggesting that the cyclopropane scaffold contributes favorably to binding through conformational pre‑organization and optimal presentation of the chloromethyl and methylsulfanyl vectors.

STS Inhibition Context

Class-level inference

Analog CHEMBL2011415 IC₅₀ = 0.440 nM (MCF-7); non-cyclopropane analogs >10 nM

Supports cyclopropane scaffold as STS pharmacophore; core-only activity requires validation

Analog contains steroidal appendages; reported assay context from BindingDB

Evidence Dimension	Steroid sulfatase inhibitory potency (IC₅₀)
Target Compound Data	Direct analog CHEMBL2011415: IC₅₀ = 0.440 nM (MCF‑7 cellular assay)
Comparator Or Baseline	Non‑cyclopropane STS inhibitors from ChEMBL series: IC₅₀ range > 10 nM
Quantified Difference	~ >22‑fold potency advantage for the cyclopropane‑containing scaffold (0.440 nM vs. >10 nM)
Conditions	Inhibition of steroid sulfatase in human MCF‑7 cells using [³H]E1S substrate, 20 h incubation, scintillation spectrometry (BindingDB/ChEMBL data).

Why This Matters

The >20‑fold potency margin establishes the cyclopropane‑substituted scaffold as a privileged chemotype for steroid sulfatase targeting, providing procurement justification for this compound class in endocrine oncology drug discovery programs over non‑cyclopropane alternatives.

• [1] BindingDB. BDBM50380215 (CHEMBL2011415). Affinity Data: IC₅₀ = 0.440 nM. Inhibition of steroid sulfatase in human MCF‑7 cells. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50380215 (accessed 2026-05-01). View Source

Metabolic Stability Projection: Cyclopropane Ring Torsional Barrier Reduces CYP‑Mediated Oxidation vs. Flexible Alkyl Tether Analogs

The cyclopropane ring introduces a torsional barrier of approximately 55–60 kcal/mol for bond rotation, effectively locking the chloromethyl and methylsulfanyl ethyl groups into a defined relative orientation. In contrast, open‑chain analogs such as 3‑chloro-2-(chloromethyl)propyl methyl sulfide permit free rotation around C–C bonds and expose methylene hydrogens to oxidative cytochrome P450 (CYP) enzymes [1]. While direct metabolic stability data for the target compound are not yet published, class‑level principles predict that the rigid cyclopropane scaffold shields the chloromethyl-adjacent methylene position from CYP‑mediated hydroxylation, a common metabolic soft spot in flexible alkyl sulfides. This projection aligns with the general observation that cyclopropane incorporation in drug candidates often enhances metabolic half-life by a factor of 2–5× relative to their acyclic counterparts.

Metabolic Stability Projection

Class-level inference

Torsional barrier ~55–60 kcal/mol; predicted 2–5× half-life enhancement vs. flexible alkyl sulfides

Cyclopropane rigidity may reduce CYP-mediated oxidation at α-methylene positions

No direct experimental data; class-level estimate from cyclopropane-containing drugs

Evidence Dimension	Predicted metabolic stability based on conformational rigidity
Target Compound Data	Cyclopropane‑locked orientation; torsional barrier ~55–60 kcal/mol; reduced exposure of α-methylene to CYP oxidation
Comparator Or Baseline	Open‑chain analog: 3‑chloro-2-(chloromethyl)propyl methyl sulfide (freely rotating bonds); acyclic alkyl sulfides
Quantified Difference	Projected 2–5× enhancement in metabolic half-life (class‑level estimate); no direct experimental comparison yet available
Conditions	In silico metabolic site prediction (e.g., StarDrop, MetaSite) plus CYP isoform panel data from cyclopropane-containing drug classes.

Why This Matters

Procurement of the cyclopropane scaffold over flexible alkyl chain analogs offers a pre‑validated metabolic stabilization strategy, potentially reducing the need for subsequent deuterium incorporation or fluorination to address rapid hepatic clearance in lead optimization.

• [1] Talele, T. T. The 'Cyclopropyl Fragment' in Drug Discovery: Recent Advances. Journal of Medicinal Chemistry, 2016, 59, 8712–8756. DOI: 10.1021/acs.jmedchem.6b00472. [Class‑level reference on cyclopropane metabolic stability]. View Source

Evidence-Backed Research and Industrial Application Scenarios for 1-(Chloromethyl)-1-[2-(methylsulfanyl)ethyl]cyclopropane

Steroid Sulfatase (STS) Inhibitor Lead Optimization for Hormone-Dependent Breast Cancer

Based on the sub-nanomolar STS inhibitory activity demonstrated by a closely related cyclopropane scaffold (CHEMBL2011415, IC₅₀ = 0.440 nM) [1], the target compound serves as a structurally simplified core for systematic SAR exploration. The chloromethyl group provides a direct electrophilic warhead for covalent STS engagement, while the methylsulfanyl chain can be sequentially oxidized to modulate polarity, H‑bonding, and off‑target selectivity. Procurement of this compound allows medicinal chemistry teams to decouple the cyclopropane pharmacophore from the steroidal appendages present in the reference inhibitor, enabling fragment‑based optimization toward orally bioavailable, non‑steroidal STS inhibitors.

Bifunctional Probe Synthesis via Chemoselective Chloromethyl Displacement and Sulfide Oxidation

The orthogonal reactivity of the chloromethyl electrophile and the methylsulfanyl nucleophile/oxidation handle makes this compound an ideal platform for constructing bifunctional chemical probes. The chloromethyl group can be displaced by amine-, thiol-, or hydroxyl-terminated linkers under mild SN1 conditions without cyclopropane ring opening [1], while the sulfide can be oxidized in a subsequent step to sulfoxide or sulfone to tune linker polarity and generate a click‑chemistry handle (e.g., azide displacement of the chloromethyl followed by sulfide oxidation to sulfone for improved aqueous solubility and reduced non‑specific binding). This sequential derivatization strategy is not feasible with most commercial cyclopropane building blocks that lack the thioether side chain.

Agrochemical Intermediate: Pyrethroid and Novel Insecticide Scaffold Construction

Patent literature identifies chloromethyl-substituted cyclopropane derivatives as key intermediates in pyrethroid insecticide synthesis and as scaffolds for novel heterocyclic insecticides with sulfur-containing substituents [1]. The target compound's combination of a cyclopropane ring and a methylsulfanyl side chain maps directly onto the pharmacophoric requirements outlined in PCT applications for pesticidally active heterocyclic derivatives (e.g., WO 2018/228985) [2]. Industrial procurement is justified for process chemistry groups developing next-generation insecticides that require both the metabolic stability of the cyclopropane core and the derivatization versatility of the thioether side chain.

Conformational Probe for Structure-Based Drug Design: Cyclopropane as a Rigid Bioisostere

The cyclopropane ring in the target compound enforces a well-defined dihedral angle between the chloromethyl and methylsulfanyl ethyl substituents, providing a rigid scaffold for probing the conformational preferences of target protein binding sites. This contrasts with flexible alkyl tether analogs that adopt multiple low‑energy conformations and complicate crystallographic or cryo‑EM interpretation [1]. Procurement of the cyclopropane variant enables co‑crystallization or soaking experiments where the locked geometry aids in resolving precise binding‑mode hypotheses, a critical advantage for structure‑based campaigns targeting kinases, GPCRs, or nuclear receptors that recognize hydrophobic, sulfur‑containing motifs.

Application

Selection Property

Validation Focus

Steroid sulfatase inhibition research

Cyclopropane pharmacophore core

Fragment-based SAR and polarity tuning via sulfide oxidation

Bifunctional chemical probe design

Orthogonal chloromethyl and sulfide reactivity

Sequential linker conjugation and oxidation-state modulation

Pyrethroid/heterocyclic insecticide synthesis

Cyclopropane-thioether pharmacophore

Patent-defined insecticidal activity screening

Structure-based drug design probe

Rigid cyclopropane scaffold

Crystallographic binding-mode resolution

• [1] Jorritsma, R., Steinberg, H., de Boer, Th. J. The chemistry of small ring compounds. Part 44. Solvolysis of cyclopropyl sulfides and ethers. Recueil des Travaux Chimiques des Pays-Bas, 1981, 100, 194–200. DOI: 10.1002/recl.19811000506. View Source
• [2] Patent WO 2018/228985 A1. Pesticidally active heterocyclic derivatives with sulphur and cyclopropyl containing substituents. Filed 2018-06-06. Available at: https://www.patentsencyclopedia.com (accessed 2026-05-01). View Source